Cas no 2090883-31-9 (1,2,4-Oxadiazole-3-ethanesulfonyl chloride, 5-methyl-)

• Product Name: 1,2,4-Oxadiazole-3-ethanesulfonyl chloride, 5-methyl-
• CAS No: 2090883-31-9
• MF: C₅H₇ClN₂O₃S
• MW: 210.638678789139
• CID: 5247934
• Update Time: 2025-06-09

1,2,4-Oxadiazole-3-ethanesulfonyl chloride, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-ethanesulfonyl chloride, 5-methyl-

• Inchi： 1S/C5H7ClN2O3S/c1-4-7-5(8-11-4)2-3-12(6,9)10/h2-3H2,1H3
• InChI Key： UUTVTNIDWWKPSC-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CCS(Cl)(=O)=O)=N1

Additional information on 1,2,4-Oxadiazole-3-ethanesulfonyl chloride, 5-methyl-

5-Methyl-1,2,4-Oxadiazole-3-Ethanesulfonyl Chloride: A Versatile Building Block in Modern Chemical Synthesis

The 5-methyl-1,2,4-oxadiazole scaffold has emerged as a critical structural motif in contemporary drug discovery and material science. This sulfenyl chloride derivative (CAS No. 2090883-31-9) combines the unique electronic properties of the oxadiazole core with the reactive ethanesulfonyl chloride functional group. Recent advancements in synthetic methodologies have positioned this compound as an indispensable intermediate for constructing bioactive molecules and advanced materials.

Structurally characterized by its methyl-substituted oxadiazole ring, this compound exhibits distinct electronic delocalization patterns that enhance reactivity with nucleophiles. The presence of the sulfonyl chloride moiety enables efficient coupling reactions under mild conditions. A groundbreaking study published in Nature Chemistry (2023) demonstrated its role in synthesizing novel kinase inhibitors through site-selective sulfonamide formation. Researchers utilized its reactivity to create covalent modifiers targeting cysteine residues on oncogenic proteins with sub-nanomolar affinity.

In pharmaceutical applications, this compound's ability to form stable amide bonds under aqueous conditions has revolutionized peptide conjugation strategies. A 2024 study from the Journal of Medicinal Chemistry highlighted its use in developing antibody-drug conjugates (ADCs) where the methyl oxadiazole group served as a pH-sensitive linker. This innovation enabled controlled drug release in tumor microenvironments while maintaining stability during systemic circulation.

The material science community has leveraged its thermal stability up to 180°C to create advanced polymer networks. Recent work published in Advanced Materials (Q1 2024) showcased its application in crosslinking polyimide matrices through sulfonyl chloride-mediated esterification. This approach produced films with exceptional dielectric properties (εr = 3.8 at 1 MHz) and thermal stability (Td > 450°C), ideal for high-frequency electronic devices.

Spectroscopic analysis confirms the compound's distinct IR absorption peaks at 1765 cm⁻¹ (sulfonyl group) and characteristic Raman signals at 678 cm⁻¹ (methyl deformation). NMR studies reveal a singlet at δ 3.7 ppm for the methylene protons adjacent to the sulfonyl group, critical for reaction monitoring during synthesis optimization.

Innovative applications include its use as a catalyst ligand in asymmetric hydrogenation processes. A collaborative study between MIT and Pfizer demonstrated enantioselective hydrogenations using chiral derivatives prepared from this compound's methyl oxadiazole core. The resulting catalyst systems achieved >99% ee values with turnover numbers exceeding 10⁵.

Safety data sheets confirm it forms stable amides under physiological conditions but requires inert atmosphere storage due to hydrolytic instability above pH 6. Its LD₅₀ value (>5 g/kg in rodents) aligns with standard laboratory handling protocols for reactive intermediates.

Ongoing research explores its role in developing next-generation CRISPR delivery systems. By conjugating guide RNAs via sulfonamide linkages formed with this compound's reactive group, scientists achieved targeted gene editing efficiencies exceeding 95% without detectable off-target effects.

This multifunctional molecule continues to redefine synthetic boundaries across disciplines. Its unique combination of structural features positions it as a key component in creating next-generation therapeutics and advanced materials meeting stringent performance requirements of modern industries.